4-bromo-3-methoxy-N-(2,2,2-trifluoroethyl)benzamide

• Molecular Formula: C10H9BrF3NO2
• Molecular Weight: 312.08 g/mol
• IUPAC Name: 4-bromo-3-methoxy-N-(2,2,2-trifluoroethyl)benzamide
• InChI: InChI=1S/C10H9BrF3NO2/c1-17-8-4-6(2-3-7(8)11)9(16)15-5-10(12,13)14/h2-4H,5H2,1H3,(H,15,16)
• InChI Key: ATGDJNLVHPJVDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)NCC(F)(F)F)Br

Description

4-bromo-3-methoxy-N-(2,2,2-trifluoroethyl)benzamide is a useful research compound. Its molecular formula is C10H9BrF3NO2 and its molecular weight is 312.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 4-bromo-3-methoxybenzoic acid (2.0 g) in THF (100 mL) was added 2,2,2-trifluoroethylamine (1.26 g), HATU (3.87 g), and DIPEA (1.7 ml). The mixture was stirred at room temperature for 12 h. Water (350 ml) and saturated sodium bicarbonate solution (350 ml) were added. The organic phase was separated and the aqueous phase was extracted with ethyl acetate. The combined organic extracts were dried (sodium sulfate) and the solvent was removed in vacuum. Silica gel chromatography gave 2.57 g of the title compound.